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Compound of Interest

Compound Name: 5-Methoxyquinoxalin-2-amine

Cat. No.: B1646781 Get Quote

Executive Summary & Compound Identity
5-Methoxyquinoxalin-2-amine (CAS: 659729-75-6) is a critical heterocyclic building block,

often utilized in the synthesis of kinase inhibitors and as a structural analog in impurity profiling

for quinoxaline-based APIs (e.g., Brimonidine).[1][2][3][4]

Critical Distinction: Researchers must distinguish this compound from the pharmacopoeial

Brimonidine impurities:

Brimonidine Related Compound A (USP): 5-Bromoquinoxalin-6-amine.

Brimonidine Impurity A (EP):N-(Imidazolidin-2-ylidene)quinoxalin-6-amine (Desbromo

Brimonidine).[3]

5-Methoxyquinoxalin-2-amine: A distinct methoxy-substituted isomer (C₉H₉N₃O, MW

175.19).[3]

Currently, no Primary Pharmacopoeial Standard (USP, EP, BP) exists for 5-
Methoxyquinoxalin-2-amine.[3] Consequently, researchers must rely on commercial chemical

suppliers or custom synthesis, necessitating a rigorous In-House Qualification protocol to

elevate "Research Grade" material to "Reference Standard" status.
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Since this compound lacks a compendial monograph, the "performance" of a source is defined

by the integrity of its characterization data and purity profile.

Option A: Catalog Chemical Suppliers (e.g., BLD Pharm,
ChemScene)

Profile: Off-the-shelf "Research Grade" chemicals.

Typical Purity: >95% or >98% (Area %).

Documentation: Basic Certificate of Analysis (CoA) with ¹H-NMR and HPLC retention time.

Pros: Immediate availability, low cost (

200/g).

Cons: Often lacks residual solvent, water content (KF), and inorganic impurity data. Not

suitable for GMP release testing without further qualification.

Option B: Custom Synthesis / Certified Reference
Material (CRM) Providers (e.g., LGC, TRC)

Profile: Custom-synthesized standards or "Analytical Standards".

Typical Purity: >99.0% (Mass Balance or qNMR).

Documentation: Comprehensive CoA (¹H/¹³C-NMR, MS, HPLC, TGA/KF, Residual Solvents).

Pros: High confidence, traceability, ISO 17034 compliance (if available).

Cons: High lead time (4–12 weeks), significant cost ($1,000+).
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Feature
Catalog Grade
(Option A)

Custom/CRM
Grade (Option B)

In-House Qualified
(Recommended)

Purity Assignment
HPLC Area % only

(often overestimates)

Mass Balance (100%

- Impurities)

Mass Balance or

qNMR

Identity Confirmation ¹H-NMR
¹H-NMR, MS, IR, 2D-

NMR
¹H-NMR, MS, UV-Vis

Volatiles Accounting Rarely included
TGA or Karl Fischer

(KF)
KF + GC (Solvents)

Intended Use
Early Discovery /

Synthesis

GMP Release /

Stability

GLP/GMP Analytical

Method Validation

Cost Efficiency High Low Moderate

Experimental Protocol: Qualification of a Secondary
Standard
To use a Catalog Grade source (Option A) as a Reference Standard, you must perform a Full

Characterization & Potency Assignment. This protocol ensures the material meets ICH

Q3A/Q3B requirements.
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Sourcing: Catalog Grade
(>98% HPLC Area)
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2. Chromatographic Purity
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3. Volatile Impurities
(KF, TGA, GC-HS)

4. Potency Calculation
(Mass Balance)

Valid Reference Standard
(CoA Issued)

Assay > 98.0%

Reject / Recrystallize

Assay < 98.0%

Click to download full resolution via product page

Caption: Workflow for elevating a research-grade chemical to a qualified reference standard.

Step-by-Step Methodology
Step 1: Structural Confirmation (Identity)[3]

Technique: ¹H-NMR (400 MHz, DMSO-d₆) and LC-MS (ESI+).[3]

Acceptance Criteria:

NMR: Signals must match the theoretical structure of 5-Methoxyquinoxalin-2-amine.
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Diagnostic Signals: Methoxy singlet (~3.9 ppm), aromatic protons (quinaxoline ring

pattern), and amine broad singlet.

MS: Molecular ion [M+H]⁺ observed at m/z 176.2.

Step 2: Chromatographic Purity (HPLC)
Objective: Determine organic impurities (% Area).

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 150 x 4.6 mm, 3.5 µm).

Mobile Phase:

A: 0.1% Formic Acid in Water.

B: Acetonitrile.

Gradient: 5% B to 95% B over 20 min.

Detection: UV at 254 nm and 340 nm (Quinoxaline absorption max).

Data Output: Total Impurity Area %.

Step 3: Volatile Content Determination
Technique: Karl Fischer (KF) Titration for water; GC-Headspace for residual solvents.[3]

Why: Catalog chemicals often contain 1–5% water or solvent, which falsely inflates the

weight if not accounted for.

Step 4: Potency Assignment (Mass Balance Equation)
Calculate the final "As-Is" Potency using the standard Mass Balance equation:

graphic Purity

100

\text{Potency}graphic Purity}}{100}

Performance Data: Catalog vs. Qualified
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The following table illustrates why "Research Grade" purity (often just HPLC area) is insufficient

for quantitative analysis without full qualification.

Parameter
Vendor CoA
(Typical)

In-House Qualified
Data
(Experimental)

Impact on Analysis

HPLC Purity 99.2% (Area) 99.1% (Area) Minimal

Water Content Not Reported 1.8% (w/w)
High: Vendor

assumes 0% water.[3]

Residual Solvents Not Reported 0.4% (Ethyl Acetate)
High: Vendor

assumes 0% solvent.

Assigned Potency 99.2% (Implicit) 97.0% (Calculated)

2.2% Error in

quantitation if

uncorrected.

Conclusion: Using the Vendor CoA value (99.2%) would result in a 2.2% bias in your analytical

results, potentially causing OOS (Out of Specification) results in drug substance testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 659729-71-2|8-Methoxyquinoxalin-2-amine|BLD Pharm [bldpharm.com]

2. 2-Amino-7-methoxyquinoxalin-6-ol|BLD Pharm [bldpharm.com]

3. 497967-47-2|6-Methoxyquinoxalin-2-amine|BLD Pharm [bldpharm.com]

4. 13398-79-3|1,6-Dimethoxyphenazine|BLD Pharm [bldpharm.com]

5. Brimonidine EP Impurity A (Desbromo Brimonidine) [cymitquimica.com]

6. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]

7. 5-Methoxyquinoline | C10H9NO | CID 594377 - PubChem [pubchem.ncbi.nlm.nih.gov]

8. chemscene.com [chemscene.com]

9. 5-Methoxypyrazin-2-amine | C5H7N3O | CID 14536429 - PubChem
[pubchem.ncbi.nlm.nih.gov]

10. 30465-68-0|5-Methoxyquinolin-8-amine|BLD Pharm [bldpharm.com]

To cite this document: BenchChem. [Comparative Assessment: Reference Standard Sources
for 5-Methoxyquinoxalin-2-amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1646781#reference-standard-sources-for-5-
methoxyquinoxalin-2-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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